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Compound of Interest

3-methoxy-1H-pyrrole-2-
Compound Name:

carbaldehyde
CAS No.: 54764-96-4
Cat. No.: B3353482

Get Quote

Chemical Identity & Physiochemical Profiling

The Core Scaffold: The pyrrole-2-carbaldehyde moiety consists of an electron-rich
heteroaromatic ring (pyrrole) coupled with an electrophilic carbonyl group (aldehyde) at the

-position. This unique "push-pull" electronic structure dictates its safety profile: the pyrrole ring
is susceptible to oxidation, while the aldehyde is prone to nucleophilic attack (Schiff base
formation) and autoxidation.

Physiochemical Impact of Substituents: Researchers must anticipate how substitutions at
positions 3, 4, and 5 alter the baseline safety profile.
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Effect on Physical

Substituent Type Example Safety Implication
State
) Baseline Irritant
Parent H Solid (mp 44°C)
(H315/H319/H335).
Sensitization Risk:
Halogenated
] Increases MP;
Halogens 4-Bromo, 3,5-Dichloro . aldehydes often show
decreases volatility. ) )
increased skin
sensitization potency.
Skin Absorption:
Lowers MP (often Enhanced dermal
Alkyls 3,5-Dimethyl oils); increases penetration; potential
lipophilicity. for increased systemic
toxicity.
Energetic Instability:
Potential for rapid
) ) ) Increases MP -
Nitro 4-Nitro, 5-Nitro o decomposition upon
significantly. _ _
heating; requires DSC
testing.
Metabolic Activation:
Increases solubility in Potential for quinone-
Ethers 4-Methoxy

polar organics.

imine formation in vivo

(toxicity).

Hazard Identification: The "Read-Across" Strategy

For novel substituted derivatives where specific toxicological data is absent, a Read-Across

approach is scientifically mandated. This method utilizes the known toxicity of the parent

compound (Pyrrole-2-carboxaldehyde) and modifies it based on the functional group chemistry

of the substituent.

Baseline Hazards (Parent Compound)
» Signal Word: WARNING
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o Skin Corrosion/Irritation: Category 2 (H315) - Due to the aldehyde reactivity with skin
proteins.

e Serious Eye Damage/Irritation: Category 2A (H319) - Aldehyde vapors are lachrymators.

e STOT-SE: Category 3 (H335) - Respiratory irritation.[1][2]

The "Derivative Delta" (Adjusting for Substituents)

o Aldehyde Reactivity: The presence of EWGSs (e.g., -NO2, -CN) on the ring increases the
electrophilicity of the aldehyde, potentially elevating the classification to Skin Sensitizer
(H317) due to faster haptenization with proteins.

e Aquatic Toxicity: Long-chain alkyl substituents (C4+) increase LogP, often triggering Aquatic
Chronic (H411/H412) classifications.

Visualization: Hazard Classification Logic

The following diagram illustrates the decision logic for classifying a novel pyrrole-2-
carbaldehyde derivative.
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Caption: Decision logic for assigning GHS hazard codes to novel substituted pyrrole-2-
carbaldehydes based on structural alerts.

Safe Handling & Experimental Protocols
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Stability & Storage (The "Porphyrin" Risk)

Pyrrole-2-carbaldehydes are chemically metastable.

o Autoxidation: The aldehyde hydrogen is prone to radical abstraction, converting the
compound to the corresponding pyrrole-2-carboxylic acid (an inactive impurity).

o Polymerization: In the presence of trace acids, pyrroles polymerize to form "pyrrole blacks"
or porphyrin-like oligomers.

Storage Protocol:
e Temperature: Store at -20°C.
o Atmosphere: Blanket with Nitrogen or Argon.

o Stabilizers: Commercial samples often do not contain stabilizers; purity must be re-verified
by TLC/NMR every 6 months.

Self-Validating Synthesis/Purification Workflow

This protocol ensures safety during the isolation of these compounds, specifically addressing
the risk of exothermic decomposition during workup.

Causality in Steps:

» Why quench with weak base? To neutralize acid catalysts immediately, preventing
polymerization.

» Why avoid strong oxidizers? The electron-rich pyrrole ring will oxidize uncontrollably.

Reaction Mixture Quench: Sat. NaOAc Extraction: Wash: NaHCO3 Dry: Na2SO4 Storage:
(Vilsmeier-Haack) (pH 7-8 Control) DCM or EtOAc (Remove Acid Traces) (No Acidic Clays!) -20°C under Ar

Click to download full resolution via product page

Caption: Safe isolation workflow emphasizing pH control to prevent polymerization of the
pyrrole ring.
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Emergency Response & First Aid

Fire Fighting Measures:
o Media: Alcohol-resistant foam or dry chemical.

e Warning: Do NOT use high-volume water jets. Molten pyrrole-2-carbaldehydes (mp ~45°C)
can float on water, spreading the fire.

o Combustion Products: Nitrogen oxides (
) are released.[2][3] These are highly toxic respiratory irritants; SCBA is mandatory.
First Aid (Specific to Aldehydes):

» Eye Contact: Immediate irrigation is critical (15+ mins).[2] Aldehydes cross-link proteins in
the cornea; delayed treatment leads to permanent opacity.

o Skin Contact: Wash with soap and water.[2][3] Do not use organic solvents (ethanol/acetone)
to clean skin, as they enhance the transdermal absorption of the pyrrole derivative.

Regulatory Compliance

e TSCA (USA): Most substituted pyrrole-2-carbaldehydes are not on the active inventory. They
must be used under the TSCA R&D Exemption (40 CFR 720.36).

o Requirement: Usage is limited to technically qualified individuals in a laboratory setting.

o REACH (EU): The parent (CAS 1003-29-8) is registered.[4] Novel derivatives are considered
non-phase-in substances.

o Transport (IATA): Generally not regulated as Dangerous Goods unless specific substituents
(e.g., nitro) trigger Class 4.1 (Flammable Solids) or Class 6.1 (Toxic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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